Cas no 1949-75-3 (D-glycero-D-gluco-Heptose)

• Product Name: D-glycero-D-gluco-Heptose
• CAS No: 1949-75-3
• MF: C₇H₁₄O₇
• MW: 210.181863307953
• CID: 1999976
• Update Time: 2025-04-09

D-glycero-D-gluco-Heptose Chemical and Physical Properties

Names and Identifiers

• D-glycero-D-gluco-Heptose
• D-glycero-D-manno-Heptose

• Inchi： 1S/C7H14O7/c8-1-3(10)5(12)7(14)6(13)4(11)2-9/h1,3-7,9-14H,2H2/t3-,4+,5+,6+,7-/m0/s1
• InChI Key： YPZMPEPLWKRVLD-CJZRUXIPSA-N
• SMILES： O=C[C@@H]([C@H]([C@@H]([C@@H]([C@@H](CO)O)O)O)O)O

Experimental Properties

• Density: 1.637±0.06 g/cm3(Predicted)
• Melting Point: β type 195
• Boiling Point: 592.1±50.0 °C(Predicted)
• Solubility: Soluble (water)
• pka: 12.45±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides